Cas no 776-55-6 (2-(5-fluoro-1h-indol-3-yl)propylazanium;chloride)

2-(5-fluoro-1h-indol-3-yl)propylazanium;chloride structure
776-55-6 structure
Product Name:2-(5-fluoro-1h-indol-3-yl)propylazanium;chloride
CAS No:776-55-6
MF:C11H14ClFN2
MW:228.693665027618
CID:983670
PubChem ID:13059
Update Time:2025-04-20

2-(5-fluoro-1h-indol-3-yl)propylazanium;chloride Chemical and Physical Properties

Names and Identifiers

    • 2-(5-fluoro-1H-indol-3-yl)propylazanium,chloride
    • 2-(5-fluoro-1h-indol-3-yl)propylazanium
    • 3-(2-Amino-1-methylethyl)-5-fluoroindole hydrochloride
    • AC1L20Y5
    • AC1Q1RXO
    • chloride
    • INDOLE, 3-(2-AMINO-1-METHYLETHYL)-5-FLUORO-, HYDROCHLORIDE
    • NSC 96938
    • 776-55-6
    • 1H-Indole-3-ethanamine, 5-fluoro-beta-methyl-, hydrochloride
    • Indole-3-ethylamine, 5-fluoro-beta-methyl-, hydrochloride
    • 5-Fluoro-beta-methyltryptamine hydrochloride
    • 2-(5-fluoro-1h-indol-3-yl)propylazanium;chloride
    • Inchi: 1S/C11H13FN2.ClH/c1-7(5-13)10-6-14-11-3-2-8(12)4-9(10)11;/h2-4,6-7,14H,5,13H2,1H3;1H
    • InChI Key: YVTRUTNFUZFJSK-UHFFFAOYSA-N
    • SMILES: [Cl-].FC1C=CC2=C(C=1)C(=CN2)C(C)C[NH3+]

Computed Properties

  • Exact Mass: 192.10639
  • Monoisotopic Mass: 228.0829543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 41.81
  • LogP: 3.87150
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